1-(cyclopropylmethyl)-4-(trifluoromethyl)-1H-benzotriazol-5-ol

• Molecular Formula: C11H10F3N3O
• Molecular Weight: 257.21 g/mol
• IUPAC Name: 1-(cyclopropylmethyl)-4-(trifluoromethyl)benzotriazol-5-ol
• InChI: InChI=1S/C11H10F3N3O/c12-11(13,14)9-8(18)4-3-7-10(9)15-16-17(7)5-6-1-2-6/h3-4,6,18H,1-2,5H2
• InChI Key: SZQZCVRPPVQGAR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2C3=C(C(=C(C=C3)O)C(F)(F)F)N=N2

Description

1-(cyclopropylmethyl)-4-(trifluoromethyl)-1H-benzotriazol-5-ol is a useful research compound. Its molecular formula is C11H10F3N3O and its molecular weight is 257.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

5-Benzyloxy-1-(cyclopropylmethyl)-4-(trifluoromethyl)-1H-benzotriazole (9-4, 5.04 g, 14.5 mmol) was dissolved in 1:1 mixture of methanol/ethyl acetate (40 mL). The mixture was sparged under nitrogen, treated with Pearlman's catalyst (2 g, 0.2 wt equiv) and then sparged under hydrogen (1 atm) and stirred vigorously for 90 minutes. The reaction mixture was filtered through a pad of Celite, which was washed with methanol (500 mL) and concentrated in vacuo, providing the titled compound 9-5.

Synthesis routes and methods II

Procedure details

5-Benzyloxy-1-(cyclopropylmethyl)-4-(trifluoromethyl)-1H-benzotriazole (5.04 g, 14.5 mmol) was dissolved in 1:1 mixture of methanol: ethyl acetate (40 mL). The mixture was sparged under nitrogen, treated with Pearlman's catalyst (2 g, 0.2 wt equiv) and then sparged under hydrogen (1 atm) and stirred vigorously for 90 minutes. The mixture was filtered through a pad of Celite, which was washed with methanol (500 mL) and concentrated in vacuo, providing the titled compound